Cas no 84549-45-1 (Phenylboronic acid N-butyldiethanolamine ester)

• Product Name: Phenylboronic acid N-butyldiethanolamine ester
• CAS No: 84549-45-1
• MF: C₁₄H₂₂BNO₂
• MW: 247.14098405838
• CID: 2602390
• PubChem ID: 24885566
• Update Time: 2025-04-21

Phenylboronic acid N-butyldiethanolamine ester Chemical and Physical Properties

Names and Identifiers

• 6-butyl-2-phenyl-1,3,6,2-dioxazaborocane
• Phenylboronic acid N-butyldiethanolamine ester
• DTXSID60584896
• DTXCID60535661
• 84549-45-1
• Phenylboronic acid N-butyldiethanolamine ester, 97%
• 84526-36-3

• MDL： MFCD09265135
• Inchi： 1S/C14H22BNO2/c1-2-3-9-16-10-12-17-15(18-13-11-16)14-7-5-4-6-8-14/h4-8H,2-3,9-13H2,1H3
• InChI Key： XBJLGTGASXIEFZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2)OCCN(CC1)CCCC

Computed Properties

• Exact Mass: 247.1743591Da
• Monoisotopic Mass: 247.1743591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Melting Point: 126-130 °C

Phenylboronic acid N-butyldiethanolamine ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：